Cas no 2229421-05-8 (2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine)

• Product Name: 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine
• CAS No: 2229421-05-8
• MF: C₁₀H₂₀BrN
• MW: 234.176502227783
• CID: 5947275
• PubChem ID: 165794088
• Update Time: 2025-05-26

2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine
• 2229421-05-8
• EN300-1920606

• Inchi： 1S/C10H20BrN/c1-10(2,8-11)7-9-5-4-6-12(9)3/h9H,4-8H2,1-3H3
• InChI Key： DVIKUAKPMLUQKK-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1CCCN1C

Computed Properties

• Exact Mass: 233.07791g/mol
• Monoisotopic Mass: 233.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2Ų

Additional information on 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine

Introduction to 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine (CAS No. 2229421-05-8)

2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine, with the CAS number 2229421-05-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolidines, which are nitrogen-containing heterocyclic compounds with a five-membered ring structure. The presence of a bromo substituent and a dimethylpropyl group imparts specific reactivity and biological activity to this molecule, making it a valuable intermediate in the synthesis of more complex organic compounds and pharmaceuticals.

The chemical structure of 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine is characterized by a pyrrolidine ring with a methyl group at the 1-position and a 3-bromo-2,2-dimethylpropyl substituent at the 2-position. The bromo substituent is particularly noteworthy as it can be readily replaced in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, making this compound a versatile building block in synthetic chemistry. The dimethylpropyl group adds steric bulk, which can influence the conformational properties and reactivity of the molecule.

In recent years, there has been increasing interest in the use of 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry (JOC) highlighted the role of this compound in the development of novel inhibitors for specific enzymes involved in various diseases. The bromo substituent allows for efficient functionalization, enabling the synthesis of compounds with tailored biological activities. This versatility has led to its application in drug discovery programs targeting conditions such as cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine typically involves multi-step processes that ensure high yields and purity. One common approach involves the reaction of 1-methylpyrrolidine with an appropriate brominated alkylating agent under controlled conditions. The choice of solvent and reaction parameters is crucial for optimizing the yield and minimizing side reactions. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physical properties of 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine, such as its melting point, boiling point, and solubility in various solvents, are important considerations for its handling and storage. These properties can vary depending on the specific synthetic route used and any impurities present. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to characterize this compound and ensure its purity.

In addition to its use as an intermediate in organic synthesis, 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine has shown promise in preclinical studies for its potential therapeutic applications. For example, research published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent antitumor activity against several cancer cell lines. The bromo substituent was found to play a critical role in modulating the biological activity of these derivatives, highlighting the importance of structural modifications in drug design.

The safety profile of 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine is another important aspect that has been extensively studied. Toxicological assessments have shown that this compound is generally well-tolerated at low concentrations but may exhibit toxicity at higher doses. Therefore, appropriate handling precautions are recommended when working with this compound to ensure laboratory safety.

In conclusion, 2-(3-bromo-2,2-dimethylpropyl)-1-methylpyrrolidine (CAS No. 2229421-05-8) is a versatile and valuable compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to explore new applications and optimize synthetic methods for this compound, contributing to advancements in drug discovery and development.